[1,2,4]Triazolo[1,5-a]pyrimidin-2-amine
Overview
Description
“[1,2,4]Triazolo[1,5-a]pyrimidines” are an important class of non-naturally occurring small molecules that have aroused the interest of researchers . This scaffold is present in diverse important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer .
Synthesis Analysis
The synthesis of “[1,2,4]Triazolo[1,5-a]pyrimidines” has been carried out under green chemistry conditions via multicomponent reaction . The compounds were characterized by different spectral and elemental analyses .Molecular Structure Analysis
The “[1,2,4]Triazolo[1,5-a]pyrimidine” heterocycle system presents four different families of isomers . The well-known “[1,2,4]Triazolo[1,5-a]pyrimidine” isomer is the most studied .Chemical Reactions Analysis
The substituted “[1,2,4]Triazolo[1,5-a]pyrimidines” are a new class of highly active herbicides . Protection of Arabidopsis thaliana seedlings from triazolopyrimidine-induced injury by the branched-chain amino acids was observed .Physical And Chemical Properties Analysis
The structure of all the compounds was confirmed by IR, 1 H-NMR, MS, and elemental analysis .Scientific Research Applications
Anti-tumor Activities
- Scientific Field : Oncology
- Summary of Application :
[1,2,4]Triazolo[1,5-a]pyrimidine
derivatives have been designed and synthesized to find novel anti-tumor compounds . These compounds were tested for their anti-tumor activities against cancer cell lines (HT-1080 and Bel-7402) in vitro . - Methods of Application : The structures of all the compounds were confirmed by IR, 1 H-NMR, MS and elemental analysis . Their anti-tumor activities were tested in vitro by the MTT method .
- Results or Outcomes : Among the synthesized compounds, compound 19 displayed the best anti-tumor activity, with IC 50 values of 12.3 μM and 6.1 μM against Bel-7402 and HT-1080 cell lines, respectively .
Gastric Cancer Treatment
- Scientific Field : Gastric Oncology
- Summary of Application : A series of
[1,2,4]triazolo[1,5-a]pyrimidine
indole derivatives were designed and synthesized by the molecular hybridization strategy . These compounds were tested for their antiproliferative activities against three human cancer cell lines, MGC-803, HCT-116 and MCF-7 . - Methods of Application : The antiproliferative activities of the target compounds H1 – H18 were tested against the mentioned cancer cell lines . The most active compound, H12, was further tested for its effects on the growth and colony formation of MGC-803 cells .
- Results or Outcomes : Compound H12 exhibited the most active antiproliferative activities against MGC-803, HCT-116 and MCF-7 cells, with IC 50 values of 9.47, 9.58 and 13.1 μM, respectively . It also exhibited significant inhibitory effects on the ERK signaling pathway, resulting in the decreased phosphorylation levels of ERK1/2, c-Raf, MEK1/2 and AKT . Furthermore, compound H12 induced cell apoptosis and G2/M phase arrest, and regulated cell cycle-related and apoptosis-related proteins in MGC-803 cells .
Antifungal Activities
- Scientific Field : Mycology
- Summary of Application : Some
[1,2,4]Triazolo[1,5-a]pyrimidines
have been found to possess antifungal activities . - Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The specific results or outcomes are not detailed in the source .
Antibacterial Activities
- Scientific Field : Microbiology
- Summary of Application : Some
[1,2,4]Triazolo[1,5-a]pyrimidines
have been found to act as antibacterial agents . - Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The specific results or outcomes are not detailed in the source .
Herbicidal Activities
- Scientific Field : Agrochemistry
- Summary of Application : Some
[1,2,4]Triazolo[1,5-a]pyrimidines
have been found to possess herbicidal activities . - Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The specific results or outcomes are not detailed in the source .
Antitubercular Activities
- Scientific Field : Microbiology
- Summary of Application : Some
[1,2,4]Triazolo[1,5-a]pyrimidines
have been found to act as antitubercular agents . - Methods of Application : The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes : The specific results or outcomes are not detailed in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
[1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N5/c6-4-8-5-7-2-1-3-10(5)9-4/h1-3H,(H2,6,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDWOVLRXXSZXNI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC(=N2)N)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20390293 | |
Record name | [1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20390293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2,4]Triazolo[1,5-a]pyrimidin-2-amine | |
CAS RN |
13223-53-5 | |
Record name | [1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20390293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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